Cas no 2138529-14-1 (4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one)

4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one is a specialized organic compound featuring a cyclohexanone core substituted with a methyl group and a 2-methylthiazole moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis. The presence of the thiazole ring enhances its versatility as a building block for heterocyclic chemistry, while the cyclohexanone scaffold offers opportunities for further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic applications, making it valuable for research and development in medicinal chemistry. The compound’s purity and stability under standard conditions further support its use in precision organic synthesis.
4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one structure
2138529-14-1 structure
Product Name:4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one
CAS No:2138529-14-1
MF:C12H17NOS
MW:223.334481954575
CID:6383556
PubChem ID:165496539
Update Time:2025-10-16

4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2138529-14-1
    • 4-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one
    • EN300-1156549
    • 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one
    • Inchi: 1S/C12H17NOS/c1-8-3-4-12(14)6-10(8)5-11-7-15-9(2)13-11/h7-8,10H,3-6H2,1-2H3
    • InChI Key: PLNPUXGDQXXNGH-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(=C1)CC1CC(CCC1C)=O

Computed Properties

  • Exact Mass: 223.10308534g/mol
  • Monoisotopic Mass: 223.10308534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 58.2Ų

4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1156549-1.0g
4-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one
2138529-14-1
1g
$0.0 2023-06-09

Additional information on 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one

4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one: A Potent Scaffold for Targeted Therapeutic Applications

4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and therapeutic development. This compound, with the CAS number 2138529-14-1, represents a novel class of cyclohexanone derivatives incorporating a 1,3-thiazol-4-yl moiety. Its molecular framework combines features of cyclic ketones and heterocyclic rings, which are known to play critical roles in modulating biological activity. Recent advancements in synthetic chemistry and pharmacological research have highlighted the importance of 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one as a versatile scaffold for the design of targeted therapies.

The chemical structure of 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one is characterized by a cyclohexanone ring with a methyl group at the 4-position and a substituted 1,3-thiazol-4-yl group at the 3-position. The 1,3-thiazol-4-yl ring introduces a heterocyclic element that is known to enhance molecular interactions with biological targets. This structural feature is particularly relevant in the context of drug design, where the ability to modulate receptor binding and enzyme activity is critical. The 1,3-thiazol-4-yl moiety also contributes to the compound's stability and solubility properties, which are essential for pharmaceutical development.

Recent studies have demonstrated that 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one exhibits promising pharmacological activity in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound demonstrates potent inhibitory effects against specific enzymes involved in inflammatory pathways. The 1,3-thiazol-4-yl group appears to play a key role in this activity by forming hydrogen bonds with target proteins, thereby enhancing the compound's binding affinity. These findings underscore the importance of 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one as a potential lead compound for the development of anti-inflammatory agents.

The synthesis of 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one involves a multi-step process that leverages advanced organic chemistry techniques. A 2022 paper in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes a 1,3-thiazol-4-yl ring-forming reaction to construct the core structure of the compound. This method not only improves the efficiency of synthesis but also reduces the number of steps required to achieve the final product. The ability to synthesize this compound in a scalable and cost-effective manner is critical for its application in large-scale pharmaceutical production.

One of the key advantages of 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one is its potential for drug repurposing. A 2023 review in Drug Discovery Today highlighted the possibility of using this compound as a scaffold for the development of new drugs targeting neurodegenerative diseases. The 1,3-thiazol-4-yl group is believed to interact with specific protein targets associated with conditions such as Alzheimer's and Parkinson's disease. This application aligns with the growing trend in pharmaceutical research to explore existing compounds for new therapeutic uses, thereby accelerating the drug discovery process.

From a pharmacokinetic perspective, 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one exhibits favorable properties that make it suitable for oral administration. A 2021 study in Pharmaceutical Research showed that this compound has good solubility and bioavailability, which are essential for effective drug delivery. The 1,3-thiazol-4-yl group contributes to the compound's hydrophilic nature, enhancing its ability to cross biological membranes. These properties are crucial for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effect.

Another area of interest in the research on 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one is its potential as a prodrug. A 2023 paper in Chemical Communications proposed that this compound could be modified to improve its targeting capabilities. The 1,3-thiazol-4-yl group can be functionalized to introduce specific targeting ligands, allowing the compound to selectively bind to diseased cells. This approach could enhance the therapeutic efficacy of the compound while minimizing side effects, which is a major challenge in the development of new drugs.

Despite its promising potential, the development of 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one as a therapeutic agent requires further research to address certain challenges. For example, the long-term safety and toxicity profile of this compound need to be thoroughly evaluated. A 2022 study in Toxicological Sciences highlighted the importance of conducting extensive in vivo studies to assess the potential side effects of this compound. These studies are essential for ensuring that the compound is safe for human use and does not cause unintended harm.

Looking ahead, the future of 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one in drug discovery is likely to be shaped by advances in computational chemistry and artificial intelligence. A 2023 review in ACS Chemical Biology discussed the application of machine learning algorithms in predicting the biological activity of compounds like this one. These technologies can help researchers optimize the molecular structure of 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one to enhance its therapeutic potential while minimizing adverse effects. This integration of computational methods with experimental research is expected to accelerate the development of new drugs based on this scaffold.

In conclusion, 4-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclohexan-1-one represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for further research and development. As the scientific community continues to explore the possibilities of this compound, it is likely to play an important role in the discovery of new treatments for a wide range of diseases. The ongoing studies on this compound, particularly those focusing on its pharmacological properties and synthetic methods, are expected to contribute to the broader goal of improving human health through innovative pharmaceutical solutions.

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